Bis(Diethylcarbamothioylthio)zinc
Bis(Diethylcarbamothioylthio)zinc
Zinc diethyldithiocarbamate is a dithiocarbamate salt that is the zinc salt of diethyldithiocarbamic acid. It is an accelerator and activator for natural rubber. It has a role as an antifungal agrochemical. It is a dithiocarbamate salt and a zinc molecular entity. It contains a diethyldithiocarbamate and a zinc(2+). It derives from a diethyldithiocarbamic acid.
Zinc diethyldithiocarbamate is a Standardized Chemical Allergen. The physiologic effect of zinc diethyldithiocarbamate is by means of Increased Histamine Release, and Cell-mediated Immunity. The chemical classification of zinc diethyldithiocarbamate is Allergens.
Ditiocarb zinc, also known as Diethyldithiocarbamic acid zinc salt, is a known chelator for copper and zinc. It also a dermatological sensitizer and allergen. Sensitivity to ditiocarb zinc may be identified with a clinical patch test.
Zinc diethyldithiocarbamate is a Standardized Chemical Allergen. The physiologic effect of zinc diethyldithiocarbamate is by means of Increased Histamine Release, and Cell-mediated Immunity. The chemical classification of zinc diethyldithiocarbamate is Allergens.
Ditiocarb zinc, also known as Diethyldithiocarbamic acid zinc salt, is a known chelator for copper and zinc. It also a dermatological sensitizer and allergen. Sensitivity to ditiocarb zinc may be identified with a clinical patch test.
Brand Name:
Vulcanchem
CAS No.:
14324-55-1
VCID:
VC0080214
InChI:
InChI=1S/2C5H11NS2.Zn/c2*1-3-6(4-2)5(7)8;/h2*3-4H2,1-2H3,(H,7,8);/q;;+2/p-2
SMILES:
CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].[Zn+2]
Molecular Formula:
C10H20N2S4Zn
Molecular Weight:
361.9 g/mol
Bis(Diethylcarbamothioylthio)zinc
CAS No.: 14324-55-1
Main Products
VCID: VC0080214
Molecular Formula: C10H20N2S4Zn
Molecular Weight: 361.9 g/mol
| CAS No. | 14324-55-1 |
|---|---|
| Product Name | Bis(Diethylcarbamothioylthio)zinc |
| Molecular Formula | C10H20N2S4Zn |
| Molecular Weight | 361.9 g/mol |
| IUPAC Name | zinc;N,N-diethylcarbamodithioate |
| Standard InChI | InChI=1S/2C5H11NS2.Zn/c2*1-3-6(4-2)5(7)8;/h2*3-4H2,1-2H3,(H,7,8);/q;;+2/p-2 |
| Standard InChIKey | RKQOSDAEEGPRER-UHFFFAOYSA-L |
| SMILES | CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].[Zn+2] |
| Canonical SMILES | CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].[Zn+2] |
| Colorform | White powde |
| Density | 1.47 at 20 °C/20 °C |
| Melting Point | 172-176 °C |
| Physical Description | DryPowder; Liquid |
| Description | Zinc diethyldithiocarbamate is a dithiocarbamate salt that is the zinc salt of diethyldithiocarbamic acid. It is an accelerator and activator for natural rubber. It has a role as an antifungal agrochemical. It is a dithiocarbamate salt and a zinc molecular entity. It contains a diethyldithiocarbamate and a zinc(2+). It derives from a diethyldithiocarbamic acid. Zinc diethyldithiocarbamate is a Standardized Chemical Allergen. The physiologic effect of zinc diethyldithiocarbamate is by means of Increased Histamine Release, and Cell-mediated Immunity. The chemical classification of zinc diethyldithiocarbamate is Allergens. Ditiocarb zinc, also known as Diethyldithiocarbamic acid zinc salt, is a known chelator for copper and zinc. It also a dermatological sensitizer and allergen. Sensitivity to ditiocarb zinc may be identified with a clinical patch test. |
| Solubility | Sol in carbon disulfide, benzene, chloroform; insol in wate |
| Synonyms | Ammonium Salt Ditiocarb Bismuth Salt Ditiocarb Diethylcarbamodithioic Acid Diethyldithiocarbamate Diethyldithiocarbamate, Sodium Diethyldithiocarbamate, Zinc Diethyldithiocarbamic Acid Dithiocarb Ditiocarb Ditiocarb Sodium Ditiocarb, Ammonium Salt Ditiocarb, Bismuth Salt Ditiocarb, Lead Salt Ditiocarb, Potassium Salt Ditiocarb, Sodium Salt Ditiocarb, Sodium Salt, Trihydrate Ditiocarb, Tin(4+) Salt Ditiocarb, Zinc Salt Imuthiol Lead Salt Ditiocarb Potassium Salt Ditiocarb Sodium Diethyldithiocarbamate Sodium Salt Ditiocarb Sodium, Ditiocarb Thiocarb Zinc Diethyldithiocarbamate Zinc Salt Ditioca |
| PubChem Compound | 26633 |
| Last Modified | Nov 11 2021 |
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